Cas no 1385694-62-1 (1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate)

1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate is a specialized ester compound featuring a naphthyl backbone with a methoxy-substituted naphthylpropanoate moiety. Its structural design offers stability and reactivity, making it suitable for applications in organic synthesis and pharmaceutical intermediates. The presence of the methoxy group enhances solubility in organic solvents, facilitating its use in controlled reactions. This compound is particularly valued for its potential as a building block in the development of advanced materials or bioactive molecules. Its well-defined molecular structure ensures consistent performance in research and industrial processes, where precision and reproducibility are critical.

1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate structure

1385694-62-1 structure

Product Name:1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate

CAS No:1385694-62-1

MF:C₂₄H₂₀O₃

MW:356.413806915283

MDL:MFCD22375694

CID:1057077

Update Time:2025-05-28

1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate Chemical and Physical Properties

Names and Identifiers

- 1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate
- C24H20O3
- 5152AJ
- TRA0074802
- SY019353
- 1-Naphthyl2-(6-Methoxy-2-naphthyl)propanoate
- NAPHTHALEN-1-YL 2-(6-METHOXYNAPHTHALEN-2-YL)PROPANOATE
- 2-Naphthaleneacetic acid, 6-methoxy-alpha-methyl-, 1-naphthalenyl ester
- MDL： MFCD22375694
- Inchi： 1S/C24H20O3/c1-16(18-10-11-20-15-21(26-2)13-12-19(20)14-18)24(25)27-23-9-5-7-17-6-3-4-8-22(17)23/h3-16H,1-2H3
- InChI Key： HTWGOHKVRDWVEN-UHFFFAOYSA-N
- SMILES： O(C1=CC=CC2C=CC=CC1=2)C(C(C)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

Exact Mass: 356.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 504
XLogP3: 6
Topological Polar Surface Area: 35.5

Experimental Properties

PSA: 35.53000
LogP: 5.71070

1-Naphthyl 2-(6-Methoxy-2-naphthyl)propanoate Pricemore >>

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